Cas no 165445-27-2 (Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-)

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl- structure
165445-27-2 structure
Product Name:Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-
CAS No:165445-27-2
MF:C59H104N4O2
MW:901.482677459717
CID:224499
PubChem ID:44149663
Update Time:2025-04-19

Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl- Chemical and Physical Properties

Names and Identifiers

    • 1-docosyl-3-[4-[[4-(docosylcarbamoylamino)phenyl]methyl]phenyl]urea
    • Urea, N,N''-(methylenedi-4,1-phenylene)bis(N'-docosyl-
    • Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-
    • DTXSID501015477
    • 165445-27-2
    • Urea,N,N''-(methylenedi-4,1-phenylene)bis[N'-docosyl-
    • Inchi: 1S/C59H104N4O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-51-60-58(64)62-56-47-43-54(44-48-56)53-55-45-49-57(50-46-55)63-59(65)61-52-42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h43-50H,3-42,51-53H2,1-2H3,(H2,60,62,64)(H2,61,63,65)
    • InChI Key: AQGZSOYLDAKYMZ-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NCCCCCCCCCCCCCCCCCCCCCC)=O)NCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 900.81592857g/mol
  • Monoisotopic Mass: 900.81592857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 65
  • Rotatable Bond Count: 46
  • Complexity: 928
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 23.9
  • Topological Polar Surface Area: 82.3Ų

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